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Compound of Interest

Compound Name: Triethylgermane

Cat. No.: B074486

This in-depth guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals working with triethylgermane. It covers its chemical identifiers,

physical properties, a detailed experimental protocol for its synthesis, and important safety
considerations.

Chemical Identifiers and Physical Properties

Triethylgermane, also known as triethylgermanium hydride, is an organogermanium
compound with a range of applications in chemical synthesis. Accurate identification and

understanding its physical properties are crucial for its proper handling and use in experimental
settings.
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Identifier Value
CAS Number 1188-14-3
PubChem CID 17339
Molecular Formula CeH16Ge
Molecular Weight 160.83 g/mol
IUPAC Name triethylgermane
Triethylgermanium hydride, Triethylgermyl
Synonyms .
hydride
inchi InChl=1S/C6H16Ge/c1-4-7(5-2)6-3/h7H,4-
n
6H2,1-3H3
InChiKey LTLGQZPDSQYFSB-UHFFFAQOYSA-N

Canonical SMILES

CC--INVALID-LINK--CC

Boiling Point

121-122 °C

Density

0.994 g/mL at 25 °C

Experimental Protocol: Synthesis of

Triethylgermane

The following is a three-step protocol for the synthesis of triethylgermane, a method often

cited in technical literature.

Objective: To synthesize triethylgermane from triethyloromogermane.

Materials:

e Triethyloromogermane ((CzHs)3GeBr)

e Sodium (Na) metal

e Lithium (Li) metal
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Ammonia (NHs)

Anhydrous diethyl ether or other suitable aprotic solvent

Standard glassware for air-sensitive synthesis (Schlenk line, inert atmosphere glovebox)

Distillation apparatus

Procedure:

Step 1: Synthesis of Hexaethyldigermane

In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),
dissolve triethyloromogermane in an appropriate anhydrous solvent such as diethyl ether.

Add finely dispersed sodium metal to the solution. The reaction is exothermic and should be
controlled by appropriate cooling.

The reaction mixture is stirred until the reaction is complete, which can be monitored by the
disappearance of the starting material (e.g., by GC-MS).

Upon completion, the reaction mixture will contain hexaethyldigermane ((Cz2Hs)sGe-
Ge(Cz2Hs)3) and sodium bromide (NaBr) as a precipitate.

Step 2: Formation of Triethylgermyllithium

Carefully separate the ethereal solution of hexaethyldigermane from the sodium bromide
precipitate.

To this solution, add lithium metal.

Stir the mixture. The lithium will react with the hexaethyldigermane to cleave the Ge-Ge
bond, forming triethylgermyllithium ((CzHs)sGeLli). The solution will typically develop a
characteristic color indicating the formation of the organometallic reagent.

Step 3: Ammonolysis to Triethylgermane
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e Cool the solution of triethylgermyllithium to a low temperature (e.g., -78 °C using a dry
ice/acetone bath).

o Slowly introduce anhydrous ammonia gas into the reaction mixture or add a pre-condensed
liquid ammonia solution.

e The triethylgermyllithium will react with ammonia in a protonolysis reaction to yield the final
product, triethylgermane ((CzHs)sGeH), and lithium amide (LiNH-2).

» After the reaction is complete, the triethylgermane can be isolated and purified by fractional
distillation under reduced pressure.

Diagram of the Synthesis Workflow:

Step 1: Formation of Hexaethyldigermane Step 2: Formation of Triethylgermyllithium Step 3: Ammonolysis to Triethylgermane

Triethylbromogermane Hexaethyldigermane Triethylgermylithium S ¥ + Ammonia (NHs) Triethylgermane
((CzHs)>GeBr) ((CzH=):Ge-Ge(CaHs)s) ((CzHs)aGeli) 2 ((CaHs)2GeH)

Click to download full resolution via product page

Caption: A workflow diagram illustrating the three-step synthesis of triethylgermane.

Safety and Handling

Triethylgermane is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated fume hood. It is harmful if swallowed, in contact with skin, or if
inhaled. Personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat, should be worn at all times. Store in a tightly sealed container in a cool,
dry place away from sources of ignition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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